Cas no 477762-41-7 (8-{2-(Z)-1-(4-Chlorophenyl)ethylidenehydrazino}quinolinium chloride)

• Product Name: 8-{2-(Z)-1-(4-Chlorophenyl)ethylidenehydrazino}quinolinium chloride
• CAS No: 477762-41-7
• CID: 4652220
• Update Time: 2025-11-06

8-{2-(Z)-1-(4-Chlorophenyl)ethylidenehydrazino}quinolinium chloride Chemical and Physical Properties

Names and Identifiers

• 8-{2-(Z)-1-(4-Chlorophenyl)ethylidenehydrazino}quinolinium chloride

Additional information on 8-{2-(Z)-1-(4-Chlorophenyl)ethylidenehydrazino}quinolinium chloride

Comprehensive Overview of 8-{2-(Z)-1-(4-Chlorophenyl)ethylidenehydrazino}quinolinium chloride (CAS No. 477762-41-7)

The compound 8-{2-(Z)-1-(4-Chlorophenyl)ethylidenehydrazino}quinolinium chloride (CAS No. 477762-41-7) is a quinoline-derivative with significant potential in pharmaceutical research and organic synthesis. Its unique structure, featuring a hydrazone linkage and a chlorophenyl moiety, makes it a subject of interest for scientists exploring bioactive molecules and drug discovery. This article delves into its properties, applications, and relevance in contemporary research trends.

One of the key features of 8-{2-(Z)-1-(4-Chlorophenyl)ethylidenehydrazino}quinolinium chloride is its structural versatility. The Z-configuration of the hydrazone group enhances its stability, while the quinolinium core contributes to its aromatic character. Researchers have investigated its potential as a fluorescence probe due to its electron-rich system, which is valuable in imaging technologies and diagnostic tools. Additionally, its chlorophenyl substituent may influence its binding affinity in molecular interactions, a topic of high interest in medicinal chemistry.

In the context of user-searched trends, questions like "What are the applications of quinoline derivatives in medicine?" or "How do hydrazone compounds function in drug design?" highlight the growing curiosity around this compound. The 8-{2-(Z)-1-(4-Chlorophenyl)ethylidenehydrazino}quinolinium chloride aligns with these inquiries, as its pharmacophore structure is often studied for antimicrobial and anticancer properties. Recent publications have also explored its role in enzyme inhibition, particularly in kinase-targeted therapies, a hot topic in precision medicine.

From a synthetic chemistry perspective, the compound's preparation involves condensation reactions between 8-hydrazinoquinoline and 4-chloroacetophenone, followed by quaternization to form the quinolinium salt. This process is noteworthy for its high yield and scalability, making it a candidate for industrial applications. Moreover, its solubility in polar solvents like DMSO and methanol facilitates its use in laboratory settings.

Environmental and safety considerations are also critical when discussing 477762-41-7. While not classified as hazardous, proper handling protocols are recommended to avoid skin irritation or respiratory exposure. This aligns with frequently searched terms like "safety data sheet for quinoline derivatives" or "best practices for handling aromatic hydrazones."

In summary, 8-{2-(Z)-1-(4-Chlorophenyl)ethylidenehydrazino}quinolinium chloride (CAS No. 477762-41-7) represents a multifunctional compound with broad implications in biomedical research and material science. Its structure-activity relationship continues to inspire innovations, addressing both academic and industrial demands. As interest in tailored therapeutics grows, this compound remains a promising candidate for future breakthroughs.